Pentafluorobenzoyl chloride

• IUPAC Name: 2,3,4,5,6-pentafluorobenzoyl chloride
• InChI: InChI=1S/C7ClF5O/c8-7(14)1-2(9)4(11)6(13)5(12)3(1)10
• InChI Key: MYHOHFDYWMPGJY-UHFFFAOYSA-N
• Canonical SMILES: C1(=C(C(=C(C(=C1F)F)F)F)F)C(=O)Cl
• Molecular Formula: C7ClF5O
• Related CAS: 67924-15-6 (unspecified acetate)
• DSSTOX Substance ID: DTXSID90177033
• Molecular Weight: 230.52 g/mol
• CAS RN: 2251-50-5

Description

Pentafluorobenzoyl chloride is a highly reactive perfluorinated compound that has been extensively studied for its utility in various chemical reactions and as a derivatizing agent in analytical chemistry. It is known for its electron-capturing properties, which make it an excellent derivatizing agent for gas chromatography when detecting primary and secondary amines .

Synthesis Analysis

The synthesis of this compound involves the use of pentafluorobenzoylamidoximes under mild basic conditions, leading to unexpected C-C bond cleavage. This synthesis route has been exploited to develop new compounds, such as 1,2,4-oxadiazol-5-ones, with this compound acting as a double acylating agent . Additionally, this compound reacts with hexamethyldisilane in the presence of a palladium complex catalyst, leading to the selective formation of pentafluorophenytrimethylsilane .

Molecular Structure Analysis

The molecular structure of this compound has been elucidated through crystallographic studies. For instance, the crystal structure of pentafluorobenzoic acid, a closely related compound, has been determined, revealing the angle between the planar pentafluorophenyl group and the carboxy group . Moreover, the molecular structure of a highly fluorinated organic imide derived from this compound has been characterized, showing significant dihedral angles between the perfluorophenyl groups and the core of the molecule .

Chemical Reactions Analysis

This compound is involved in various chemical reactions, such as the decarbonylative coupling with hexamethyldisilane , and the synthesis of trisubstituted imidazoles through palladium-catalyzed cyclization of O-pentafluorobenzoylamidoximes . It also participates in the unexpected formation of tetrafluorophthaloperinone when reacting with 1-methylperimidine under specific conditions .

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound derivatives have been studied in different contexts. For example, pentafluorobenzoate derivatives of alcohols exhibit suitable properties for detection by electron capture in gas chromatography . The luminescent properties of lanthanide pentafluorobenzoates, which include this compound derivatives, have been thoroughly investigated, revealing high photoluminescence quantum yields and structural diversity .

Scientific Research Applications

• Analytical Chemistry : Coutts et al. (1987) used pentafluorobenzoyl chloride for the derivatization of lidocaine metabolites in urine, aiding in their identification through gas chromatography and mass spectrometry. This demonstrates its application in enhancing analytical procedures for the identification of specific compounds in biological samples (Coutts et al., 1987).

• Organic Synthesis and Chemistry : Pozharskii and Yurchuk (1981) explored the reaction of this compound with 1-methylperimidine, leading to the formation of unique heterocyclic compounds. This research highlights its role in synthetic organic chemistry and the creation of novel chemical structures (Pozharskii & Yurchuk, 1981).

• Environmental Chemistry : Renberg (1981) developed a gas chromatographic method using this compound for determining phenolic compounds in water samples, showcasing its utility in environmental monitoring and analysis (Renberg, 1981).

• Biochemistry and Cell Biology : Zhang et al. (2003) synthesized fluorogenic caspase substrates using this compound, contributing to advancements in studying apoptosis and caspase activity in cell-based assays (Zhang et al., 2003).

• Soil Science : Groffman, Gold, and Howard (1995) investigated the effects of hydrologic tracers, including pentafluorobenzoic acid, on soil microbial activities. This research is significant for understanding the environmental impact of such compounds (Groffman, Gold, & Howard, 1995).

• Material Science : Salam, Lucia, and Jameel (2015) used this compound in the preparation of surface fluorinated cellulose nanocrystals, exploring its potential as hydrophobic and oleophobic materials. This highlights its application in nanotechnology and materials science (Salam, Lucia, & Jameel, 2015).

Mechanism of Action

Target of Action

Pentafluorobenzoyl chloride (PFBCl) is primarily used as a derivatization reagent . Its primary targets are organic molecules with hydroxyl groups, such as primary amines . These molecules play various roles in biological systems, including acting as neurotransmitters, and are involved in many biochemical processes.

Mode of Action

The acyl chloride moiety in PFBCl can react with the hydroxyl group of organic molecules via an SN2 nucleophilic attack, forming a pentafluorobenzoyl (PFBoyl) ester . This reaction enhances the properties of the target molecules, making them more suitable for certain analytical techniques.

Biochemical Pathways

The exact biochemical pathways affected by PFBCl are dependent on the specific target molecules. For instance, PFBCl has been used for the derivatization of 5-androstenediol, testosterone, estradiol, dihydrotestosterone, and estrone . These are all hormones that play crucial roles in various biochemical pathways related to growth, development, and reproduction. By derivatizing these hormones, PFBCl can aid in their detection and quantification, providing valuable information about these biochemical pathways.

Result of Action

The primary result of PFBCl’s action is the formation of PFBoyl esters with target molecules. This derivatization can enhance the properties of the target molecules, making them more detectable or quantifiable in analytical techniques such as gas chromatography-mass spectrometry (GC-MS) . This can provide valuable information about the levels of these molecules in biological systems, aiding in research and diagnostic applications.

Action Environment

The action of PFBCl can be influenced by various environmental factors. For instance, it reacts violently with water , so it must be stored and used in a dry environment . Additionally, it should be stored under an inert atmosphere and in a well-ventilated place . These precautions help to maintain the stability and efficacy of PFBCl.

Safety and Hazards

Pentafluorobenzoyl chloride is considered hazardous. It causes severe skin burns and eye damage. It reacts violently with water. Safety measures include avoiding breathing its mist, gas, or vapors, avoiding contact with skin and eyes, wearing protective equipment, ensuring adequate ventilation, and storing it locked up.

Synthesis routes and methods

Procedure details

Into a 250 ml three-neck flask, which was equipped with an additional funnel and calcium chloride drying tube, were placed 4-ethoxydiphenyl ether (3.5 g), which was synthesized from p-phenoxyphenol with ethyl iodide in the presence of sodium hydroxide, aluminum chloride (5.4 g) and dried dichloroethane (30 ml). The solution of 2,3,4,5,6-pentafluorobenzoyl chloride (3.7 g), which was synthesized from 2,3,4,5,6-pentafluorobenzoic acid with thionyl chloride, and dried dichloroethane (10 ml) was slowly dripped into flask while stirring. After the addition was complete, the reaction mixture was stirred overnight at room temperature. Small amount of water was added very slowly to the reaction mixture and continued stirring for 15 min. The reaction mixture was then poured into 250 ml of water, which was extracted with dichloromethane. The organic layer was collected, washed with water, dried over sodium sulfate, filtered and evaporated. Recrystallization from methanol with charcoal yielded white crystal of 4-ethyoxy-4′-(2,3,4,5,6-pentafluorobenzoyl) diphenyl ehter (EPDE) (yield 60.4%).